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Compound Name: SR14150

Cat. No.: B1681994 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

SR14150, chemically known as 1-(1-Cyclooctylpiperidin-4-yl)-indolin-2-one, is a compound of

significant interest in pain research. It functions as a moderately selective partial agonist for the

Nociceptin/Orphanin FQ (NOP) receptor and also exhibits partial agonist activity at the μ-opioid

receptor (MOR).[1][2] This dual activity makes SR14150 a valuable tool for investigating the

complex mechanisms of pain modulation and a potential lead for developing novel analgesics

with a multi-target profile aimed at improving efficacy and reducing side effects.[3]

These application notes provide detailed protocols for assessing the antinociceptive and

antiallodynic effects of SR14150 in preclinical rodent models.

Signaling Pathways of SR14150
SR14150 exerts its effects by activating two distinct G-protein coupled receptors (GPCRs): the

NOP receptor and the μ-opioid receptor. Both receptors are coupled to inhibitory G-proteins

(Gi/o). Upon agonist binding, this activation typically leads to the inhibition of adenylyl cyclase,

a decrease in intracellular cyclic AMP (cAMP) levels, and modulation of ion channel activity.

These signaling events collectively reduce neuronal excitability, thereby inhibiting the

transmission of nociceptive signals.[4]
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Caption: Simplified signaling pathway for SR14150.

Experimental Workflow
A typical workflow for evaluating the antinociceptive properties of SR14150 in vivo involves

several key stages, from animal preparation to data analysis. This systematic approach

ensures the generation of reliable and reproducible data.
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Phase 1: Preparation

Phase 2: Treatment

Phase 3: Testing & Data Collection

Phase 4: Analysis

Animal Acclimatization
(Allow 15+ mins in testing room)

Habituation to Test Apparatus
(e.g., placement in chambers)

Baseline Nociceptive Measurement
(Pre-drug administration)

Randomize Animals into Groups

Group 1:
Vehicle Control (s.c.)

Group 2:
SR14150 (e.g., 3-30 mg/kg, s.c.)

Group 3 (Optional):
Antagonist (e.g., Naloxone) + SR14150

Group 4 (Optional):
Antagonist (e.g., SB-612111) + SR14150

Post-Treatment Interval
(e.g., 60 minutes)

Perform Nociceptive Test
(Tail-Flick, Hot Plate, etc.)

Record Data
(e.g., Latency in seconds)

Data Compilation

Statistical Analysis
(e.g., ANOVA followed by post hoc tests)

Interpretation of Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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